Cas no 333793-14-9 (4-Methyl-3-(pyrimidin-5-yl)aniline)

• Product Name: 4-Methyl-3-(pyrimidin-5-yl)aniline
• CAS No: 333793-14-9
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 5741548
• PubChem ID: 23503660
• Update Time: 2025-10-22

4-Methyl-3-(pyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• HAMFXXVHYVVGNC-UHFFFAOYSA-N
• CS-0283950
• SCHEMBL6803347
• 4-methyl-3-(pyrimidin-5-yl)phenylamine
• 333793-14-9
• AKOS012639409
• 5-(5-amino-2-methylphenyl)pyrimidine
• EN300-1141862
• 4-methyl-3-(pyrimidin-5-yl)aniline
• Benzenamine, 4-methyl-3-(5-pyrimidinyl)-
• 4-Methyl-3-(pyrimidin-5-yl)aniline

• Inchi： 1S/C11H11N3/c1-8-2-3-10(12)4-11(8)9-5-13-7-14-6-9/h2-7H,12H2,1H3
• InChI Key： HAMFXXVHYVVGNC-UHFFFAOYSA-N
• SMILES： NC1C=CC(C)=C(C=1)C1=CN=CN=C1

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 370.2±37.0 °C(Predicted)
• pka: 4.13±0.10(Predicted)

Additional information on 4-Methyl-3-(pyrimidin-5-yl)aniline

4-Methyl-3-(pyrimidin-5-yl)aniline (CAS No 333793-14-9): A Comprehensive Overview

4-Methyl-3-(pyrimidin-5-yl)aniline, identified by the CAS registry number CAS No 333793-14-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of anilines, which are aromatic amines derived from benzene. The presence of a pyrimidine ring and a methyl group in its structure introduces unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 4-Methyl-3-(pyrimidin-5-yl)aniline consists of a benzene ring substituted with an amino group at position 1, a methyl group at position 4, and a pyrimidine ring at position 3. The pyrimidine ring, a six-membered heterocyclic aromatic compound containing two nitrogen atoms, contributes to the molecule's ability to participate in hydrogen bonding and ��–π interactions. These properties are crucial for its potential applications in drug design and materials science.

Recent studies have highlighted the role of 4-Methyl-3-(pyrimidin-5-yl)aniline as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its use in developing inhibitors for various enzymes, including kinases and proteases. The compound's ability to modulate enzyme activity makes it a promising candidate for the development of novel therapeutic agents.

In addition to its pharmacological applications, 4-Methyl-3-(pyrimidin-5-yl)aniline has been investigated for its potential in materials science. Its aromatic structure and ability to form stable complexes make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its utility in the fabrication of organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 4-Methyl-3-(pyrimidin-5-yl)aniline typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the nucleophilic substitution of an appropriate precursor followed by cyclization to form the pyrimidine ring. The optimization of these processes has led to higher yields and improved purity, making the compound more accessible for large-scale production.

The pharmacokinetic properties of 4-Methyl-3-(pyrimidin-5-yl)aniline have also been studied extensively. Research indicates that the compound exhibits moderate bioavailability and is metabolized through cytochrome P450 enzymes. These findings are critical for understanding its potential toxicity and efficacy as a drug candidate.

In conclusion, 4-Methyl-3-(pyrimidin-5-yL aniline (CAS No 333793149) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.